Endocannabinoids

Endocannabinoids are naturally occurring lipid compounds produced by the body, primarily known for their role in the endocannabinoid system (ECS). These molecules interact with cannabinoid receptors, CB1 and CB2, as well as other non-cannabinoid receptor targets to modulate various physiological processes. They play a critical role in maintaining homeostasis through effects on pain perception, mood regulation, memory, appetite, and immune function. Research has shown that endocannabinoids can be involved in numerous therapeutic applications, including the treatment of chronic pain, neurodegenerative diseases, inflammation, and certain mental health disorders. These compounds are synthesized on-demand by the body but can also be supplemented through dietary or pharmacological means to support overall health and well-being.

Endocannabinoids

Chemical Name	CAS	MF
2-Arachidonoylglycerol	53847-30-6	C₂₃H₃₈O₄
5,9,13-Trihydroxy-2,4,6,8,10,12,14,16,18-nonamethyl-2,6,10-eicosatrienoic acid; (2E,4S,5S,6E,8S,9S,10E,12S,13R,14S,16S,18S)-form, 14,15E-Didehydro, 13-O-β-D-mannopyranoside, D-mannitol-3-yl ester	259258-91-8	C₄₁H₇₂O₁₅
5,9,13-Trihydroxy-2,4,6,8,10,12,14,16,18-nonamethyl-2,6,10-eicosatrienoic acid; (2E,4S,5S,6E,8S,9S,10E,12S,13R,14S,16S,18S)-form, 13-O-β-D-Mannopyranoside, D-mannitol-3-yl ester	240807-70-9	C₄₁H₇₄O₁₅
2-O-[(3R)-3-(acetyloxy)eicosanoyl]glycerol	1188334-91-9	C₂₅H₄₈O₆
2-O-[(3R,8R)-3,8-dihydroxyeicosanoyl]glycerol	1188335-11-6	C₂₃H₄₆O₆
2-O-[(3R,6S)-3-(acetyloxy)-6-hydroxyeicosanoyl]glycerol	1188335-05-8	C₂₅H₄₈O₇
2-O-[(3R,9R)-3,9-dihydroxyeicosanoyl]glycerol	1188335-12-7	C₂₃H₄₆O₆
2-arachidonoyl Glycerol-d8	924894-97-3	C₂₃H₃₈O₄
2-O-[(3R,9R)-3-(acetyloxy)-9-hydroxyeicosanoyl]glycerol	1188335-08-1	C₂₅H₄₈O₇
HU 310	222723-55-9	C₂₃H₄₀O₃

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